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Compound of Interest

Compound Name: N-Me-L-Ala-maytansinol

Cat. No.: B15609360 Get Quote

Application Note
N-Me-L-Ala-maytansinol is a potent, hydrophobic, and cell-permeable maytansinoid derivative

utilized as a cytotoxic payload in the development of antibody-drug conjugates (ADCs).[1][2][3]

[4] Maytansinoids are antimitotic agents that inhibit tubulin polymerization, leading to G2/M cell

cycle arrest and subsequent apoptosis in target cells.[5] Due to its high cytotoxicity, proper

handling and accurate preparation of stock solutions are critical for obtaining reliable and

reproducible results in research and drug development settings.[6][7]

This document provides a detailed protocol for the preparation, storage, and handling of N-Me-
L-Ala-maytansinol stock solutions. The primary solvent for initial solubilization is dimethyl

sulfoxide (DMSO), owing to the hydrophobic nature of the compound.[8][9] Adherence to these

guidelines, including all safety precautions, is essential to ensure the integrity of the compound

and the safety of laboratory personnel.

Quantitative Data Summary
For ease of reference, the key quantitative data for N-Me-L-Ala-maytansinol are summarized

in the table below.
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Parameter Value Source(s)

Molecular Formula C₃₂H₄₄ClN₃O₉ [8]

Molecular Weight 650.16 g/mol [1][4][9][10]

Appearance White to off-white solid [4][9][10]

Recommended Solvent DMSO [8][9][11]

Solubility in DMSO Up to 100 mg/mL (153.81 mM) [4][9][10]

Powder Storage -20°C for up to 3 years [4][9]

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months
[5][9][12]

Experimental Protocol
Materials and Equipment

N-Me-L-Ala-maytansinol powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Ultrasonic water bath

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Safety Precautions
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Maytansinoids are highly cytotoxic compounds and should be handled with extreme care in a

designated area, such as a chemical fume hood or a biological safety cabinet.[6][13] Always

wear appropriate PPE to avoid inhalation, ingestion, or direct contact with the skin and eyes.

[13] Consult the Safety Data Sheet (SDS) for N-Me-L-Ala-maytansinol before handling.[13]

Stock Solution Preparation (10 mM in DMSO)
Acclimatization: Before opening, allow the vial of N-Me-L-Ala-maytansinol powder to

equilibrate to room temperature for at least 20 minutes to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of N-Me-L-Ala-
maytansinol powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

6.50 mg of the compound.

Solubilization:

Add the appropriate volume of DMSO to the vial containing the powder. For a 10 mM

solution from 6.50 mg, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): Due to the hydrophobic nature of the compound, complete

dissolution may require sonication.[4][9][10] Place the vial in an ultrasonic water bath for 5-

10 minutes, or until the solution is clear and free of visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[9][12]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5][9][12]
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Workflow for N-Me-L-Ala-maytansinol Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of N-Me-L-Ala-
maytansinol.
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Simplified ADC Mechanism of Action
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Caption: A diagram showing the targeted delivery and intracellular action of a maytansinoid-

based ADC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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